![molecular formula C15H13ClFNO2 B6382108 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% CAS No. 1261944-32-4](/img/structure/B6382108.png)
3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95%
Overview
Description
3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (ECFP) is a chemical compound that is widely used in the scientific research community. It is a white crystalline solid with a melting point of 332-335°C. ECFP is a versatile reagent that has been used in a variety of applications, including synthesis, chromatography, and spectroscopy. ECFP has a wide range of applications due to its unique properties, such as its high solubility in aqueous solutions and its stability in a variety of pH ranges.
Mechanism of Action
The mechanism of action of 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% is not yet fully understood. However, it is believed that 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% acts as an inhibitor of certain enzymes, such as phosphatases, protein kinases, and proteases. In addition, 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% has been found to bind to certain proteins and DNA sequences, which may explain its ability to alter the structure and function of proteins and DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% are not yet fully understood. However, 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% has been found to inhibit certain enzymes and to bind to certain proteins and DNA sequences. In addition, 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% has been found to affect the expression of certain genes, as well as to alter the structure and function of proteins and DNA.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% in laboratory experiments is its high solubility in aqueous solutions and its stability in a variety of pH ranges. This makes 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% an ideal reagent for a variety of applications, including synthesis, chromatography, and spectroscopy. However, 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% is not suitable for use in animal studies due to its potential toxicity.
Future Directions
The potential of 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% as a research reagent has yet to be fully explored. Future research should focus on understanding the mechanism of action of 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% and its effects on proteins and DNA. In addition, further research should be conducted to explore the potential of 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% as a drug target and to understand its potential toxicity. Finally, research should be conducted to explore the potential of 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% as a therapeutic agent for treating various diseases.
Synthesis Methods
3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% can be synthesized through a nucleophilic aromatic substitution reaction. The reaction involves the reaction of p-chlorophenol with ethyl carbamate in the presence of a base, such as sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 80-90°C for 3-4 hours. The reaction yields 95% pure 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95%.
Scientific Research Applications
3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, as a chromatography eluent, and as a spectroscopy reagent. In addition, 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% has been used to study the structure and function of proteins, as well as to study the structure and function of DNA. 3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% has also been used in the study of enzyme kinetics, as well as in the study of cell signaling pathways.
properties
IUPAC Name |
4-(3-chloro-5-hydroxyphenyl)-N-ethyl-2-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO2/c1-2-18-15(20)13-4-3-9(7-14(13)17)10-5-11(16)8-12(19)6-10/h3-8,19H,2H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRGKEXZJYBOTJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00686166 |
Source
|
| Record name | 3'-Chloro-N-ethyl-3-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00686166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol | |
CAS RN |
1261944-32-4 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxamide, 3′-chloro-N-ethyl-3-fluoro-5′-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261944-32-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Chloro-N-ethyl-3-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00686166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%](/img/structure/B6382112.png)
